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Compound of Interest

Compound Name: 2-(2-Naphthyloxy)benzonitrile

CAS No.: 1041593-26-3

Cat. No.: B1415016

Get Quote

An In-Depth Technical Guide to the Molecular Structure of 2-(2-Naphthyloxy)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Privileged Scaffold
In the landscape of medicinal chemistry and materials science, the diaryl ether linkage

represents a cornerstone structural motif. Its unique combination of stability and conformational

flexibility allows it to serve as a versatile scaffold in a multitude of biologically active

compounds, including the renowned antibiotic vancomycin. When this privileged ether linkage

is coupled with a benzonitrile fragment—a known bioisostere for various functional groups and

a key player in several FDA-approved drugs—the resulting molecule, 2-(2-
Naphthyloxy)benzonitrile, emerges as a compound of significant scientific interest.

This guide provides a comprehensive technical exploration of the molecular structure of 2-(2-
Naphthyloxy)benzonitrile. As a senior application scientist, the following narrative moves

beyond a simple recitation of facts, delving into the causality behind its structural features, the
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rationale for its synthetic pathways, and the implications of its architecture for potential

applications in drug discovery and beyond.

Section 1: Core Molecular Architecture
The fundamental identity of any molecule is rooted in its structure. For 2-(2-
Naphthyloxy)benzonitrile, this encompasses its atomic connectivity, three-dimensional

shape, and the distribution of electrons across its framework.

Identity and Physicochemical Properties
The molecule is systematically named 2-(naphthalen-2-yloxy)benzonitrile. Its core structure

consists of a naphthalene ring system linked via an ether oxygen atom to a benzonitrile moiety

at the ortho position.

Property Value Source

IUPAC Name
2-(naphthalen-2-

yloxy)benzonitrile
-

CAS Number 1041593-26-3 [1]

Molecular Formula C₁₇H₁₁NO [1]

Molecular Weight 245.28 g/mol [1]

SMILES Code
N#CC1=CC=CC=C1OC2=CC

=C3C=CC=CC3=C2
[1]

graph "molecular_structure" {

layout=neato;

node [shape=plaintext, fontcolor="#202124"];

edge [color="#5F6368"];

// Benzonitrile part

C1 [label="C", pos="0,0!"];

C2 [label="C", pos="1.4,0!"];

C3 [label="C", pos="2.1,-1.2!"];

C4 [label="C", pos="1.4,-2.4!"];
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C5 [label="C", pos="0,-2.4!"];

C6 [label="C", pos="-0.7,-1.2!"];

CN_C [label="C", pos="-2.1,-1.2!"];

CN_N [label="N", pos="-3.2,-1.2!"];

// Ether linkage

O [label="O", pos="-0.7,1.2!"];

// Naphthyl part

C7 [label="C", pos="0,2.4!"];

C8 [label="C", pos="1.4,2.4!"];

C9 [label="C", pos="2.1,3.6!"];

C10 [label="C", pos="1.4,4.8!"];

C11 [label="C", pos="0,4.8!"];

C12 [label="C", pos="-0.7,3.6!"];

C13 [label="C", pos="-2.1,3.6!"];

C14 [label="C", pos="-2.8,4.8!"];

C15 [label="C", pos="-2.1,6.0!"];

C16 [label="C", pos="-0.7,6.0!"];

// Benzene ring bonds

C1 -- C2 [label=""];

C2 -- C3 [label=""];

C3 -- C4 [label=""];

C4 -- C5 [label=""];

C5 -- C6 [label=""];

C6 -- C1 [label=""];

C6 -- CN_C [label=""];

CN_C -- CN_N [label="", style=triple];
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// Ether bond

C1 -- O [label=""];

O -- C7 [label=""];

// Naphthyl ring bonds

C7 -- C8 [label=""];

C8 -- C9 [label=""];

C9 -- C10 [label=""];

C10 -- C11 [label=""];

C11 -- C12 [label=""];

C12 -- C7 [label=""];

C12 -- C13 [label=""];

C13 -- C14 [label=""];

C14 -- C15 [label=""];

C15 -- C16 [label=""];

C16 -- C11 [label=""];

// Add implicit hydrogens for clarity (optional, as labels)

H1 [label="H", pos="2.1,0.5!"]; C2 -- H1;

H2 [label="H", pos="3.1,-1.2!"]; C3 -- H2;

H3 [label="H", pos="2.1,-2.9!"]; C4 -- H3;

H4 [label="H", pos="-0.7,-2.9!"]; C5 -- H4;

// ... and so on for other hydrogens

}

Caption: 2D Molecular Structure of 2-(2-Naphthyloxy)benzonitrile.

Conformational Analysis
While the 2D structure shows connectivity, the molecule's function is dictated by its 3D

conformation. The central C(aryl)-O-C(aryl) ether linkage is the key rotational axis. Free
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rotation around these bonds is sterically hindered, leading to a twisted, non-planar

conformation.

While a specific crystal structure for 2-(2-Naphthyloxy)benzonitrile is not publicly available,

data from analogous structures, such as 2-[2-(benzyloxy)benzylidene]malononitrile, reveal

significant dihedral angles between the aromatic rings.[2][3] In that related molecule, the

dihedral angle between the two benzene rings is 37.60°.[2] A similar significant twist is

expected for 2-(2-Naphthyloxy)benzonitrile, preventing the naphthyl and benzonitrile rings

from being coplanar. This twisted "propeller-like" conformation is critical as it defines the spatial

arrangement of functional groups, influencing how the molecule can dock into a receptor's

binding pocket.[4]

Electronic Profile
The molecule exhibits a distinct electronic push-pull system.

Electron-Donating Group: The naphthyloxy moiety, specifically the ether oxygen, acts as an

electron-donating group through resonance, pushing electron density into the benzonitrile

ring.

Electron-Withdrawing Group: The nitrile (-C≡N) group is strongly electron-withdrawing

through both induction and resonance, pulling electron density from the benzene ring.

This electronic polarization influences the molecule's reactivity, intermolecular interactions

(such as hydrogen bonding and π-π stacking), and its potential as a pharmacophore.

Section 2: Spectroscopic Signature for Structural
Verification
The identity and purity of a synthesized compound are unequivocally confirmed through

spectroscopic analysis. Each technique provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the hydrogen (¹H) and carbon (¹³C)

atomic environments. Based on the structure, a predicted spectrum can be outlined.
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Technique
Predicted Chemical Shift
(δ, ppm)

Key Features & Rationale

¹H NMR 7.0 - 8.2

Aromatic Region: A complex

series of multiplets is expected

for the 11 aromatic protons.

Protons on the naphthyl and

benzonitrile rings will have

distinct shifts influenced by the

ether and nitrile groups. The

ortho-substitution pattern will

lead to characteristic splitting

patterns.

¹³C NMR 110 - 160

Aromatic Carbons: At least 16

distinct signals are expected

for the aromatic carbons. The

carbon attached to the oxygen

(C-O) will be shifted downfield

(~155-160 ppm), while the

carbon attached to the nitrile

group will be upfield relative to

other substituted carbons.

¹³C NMR ~117

Nitrile Carbon (C≡N): The

carbon of the nitrile group

typically appears in this region,

often as a weak signal.

Note: These are predicted values based on standard chemical shift tables and data from similar

compounds.[5]

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present by measuring the absorption of

infrared radiation corresponding to molecular vibrations.
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Functional Group
Characteristic
Wavenumber (cm⁻¹)

Vibration Type

Nitrile (C≡N) 2220 - 2240 Stretching

Aryl-O-Aryl Ether
1230 - 1270 (asymmetric) &

~1050 (symmetric)
C-O-C Stretching

Aromatic C=C 1450 - 1600 Ring Stretching

Aromatic C-H 3000 - 3100 Stretching

The most diagnostic peak is the sharp, intense absorption of the nitrile group. Studies on

related cyano-substituted polycyclic aromatic hydrocarbons (CN-PAHs) confirm the C≡N

stretch appears in this region.[6]

Mass Spectrometry (MS)
Mass spectrometry provides the exact molecular weight and fragmentation patterns, confirming

the molecular formula.

Molecular Ion (M⁺•): For C₁₇H₁₁NO, the expected molecular ion peak would appear at an

m/z (mass-to-charge ratio) of 245.0840 (monoisotopic mass).

Key Fragmentation: A primary fragmentation pathway would be the cleavage of the ether

bond, leading to fragments corresponding to the naphthyloxy cation (m/z 143) or the

cyanophenoxy radical cation.

Section 3: Synthesis and Mechanistic
Considerations
A robust and reproducible synthesis is paramount for any practical application. The

construction of the diaryl ether linkage is the central challenge.

Retrosynthetic Analysis
A logical disconnection of the target molecule points to the formation of the aryl-oxygen bond

as the key strategic step. This leads to two primary precursors: 2-naphthol and an activated 2-
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halobenzonitrile (e.g., 2-fluorobenzonitrile or 2-chlorobenzonitrile).

2-(2-Naphthyloxy)benzonitrile C-O Disconnection 
 (Ullmann / Buchwald-Hartwig)

2-Naphthol + 
 2-Halobenzonitrile

Click to download full resolution via product page

Caption: Retrosynthetic approach for 2-(2-Naphthyloxy)benzonitrile.

Primary Synthetic Protocol: The Ullmann Condensation
The Ullmann condensation is a classical, copper-catalyzed method for forming diaryl ether

bonds, first reported in 1905.[7] Modern modifications have made it milder and more versatile.

[8][9]

Reaction: 2-Naphthol + 2-Fluorobenzonitrile --(Cu(I) catalyst, Base)--> 2-(2-
Naphthyloxy)benzonitrile

Detailed Protocol:

Reactor Setup: A dry, three-necked flask is charged with 2-naphthol (1.0 eq.), a copper(I)

catalyst such as Cu₂O or CuI (0.05-0.1 eq.), and a base, typically cesium carbonate

(Cs₂CO₃, 2.0 eq.). The flask is equipped with a condenser and purged with an inert gas (e.g.,

Argon or Nitrogen).

Causality: An inert atmosphere is crucial to prevent the oxidation of the Cu(I) catalyst to

the less active Cu(II) state. Cs₂CO₃ is a highly effective base due to its high solubility in

polar aprotic solvents, which facilitates the deprotonation of the phenol.

Solvent and Reagent Addition: Anhydrous dimethylformamide (DMF) or acetonitrile is added

as the solvent, followed by the addition of 2-fluorobenzonitrile (1.1 eq.).

Causality: A polar aprotic solvent is chosen to dissolve the reactants and the cesium

phenoxide intermediate without interfering with the reaction. 2-Fluorobenzonitrile is often

preferred over the chloro- or bromo-analogs due to the high electronegativity of fluorine,

which activates the aromatic ring toward nucleophilic substitution.
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Reaction Conditions: The reaction mixture is heated to 100-140 °C and stirred for 12-24

hours. Reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Workup and Purification: Upon completion, the mixture is cooled, diluted with water, and

extracted with an organic solvent like ethyl acetate. The combined organic layers are washed

with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

The crude product is then purified by column chromatography on silica gel.
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Preparation

Reaction

Workup & Purification

Charge Reactor with 
 2-Naphthol, Cu(I), Base

Purge with Inert Gas

Add Solvent & 
 2-Fluorobenzonitrile

Heat to 100-140 °C

Monitor by TLC/LC-MS

Cool & Quench with Water

Extract with Organic Solvent

Dry & Concentrate

Purify by Chromatography

Click to download full resolution via product page

Caption: Experimental workflow for the Ullmann condensation synthesis.
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Alternative Synthetic Routes
While the Ullmann condensation is robust, palladium-catalyzed methods like the Buchwald-

Hartwig C-O cross-coupling offer an alternative, often under even milder conditions, though

they typically require more expensive and complex phosphine ligands.[10]

Section 4: Relevance and Applications in Drug
Development
The structural features of 2-(2-Naphthyloxy)benzonitrile make it an intriguing candidate for

further investigation in drug discovery programs.

The Benzonitrile Moiety as a Pharmacophore: The benzonitrile group is present in several

FDA-approved drugs, including the anti-cancer agent alectinib and the anti-dermatitis drug

crisaborole.[11][12] Its ability to act as a hydrogen bond acceptor and its metabolic stability

make it a valuable component in drug design.

Potential as an Antitumor Agent: A Chinese patent highlights the application of certain

benzonitrile compounds in the preparation of antitumor drugs for a wide range of cancers,

including colon, liver, and lung cancer.[13] The structural class of 2-(2-
Naphthyloxy)benzonitrile aligns with the general structures described, suggesting its

potential utility in this therapeutic area.

Scaffold for Library Synthesis: The molecule serves as an excellent starting point for the

synthesis of a library of derivatives. Modifications to the naphthyl or benzonitrile rings can be

systematically performed to explore the structure-activity relationship (SAR) for a given

biological target.

Conclusion
2-(2-Naphthyloxy)benzonitrile is more than a simple chemical structure; it is a convergence

of two privileged medicinal chemistry scaffolds. Its non-planar, twisted conformation, governed

by the central ether linkage, creates a defined three-dimensional architecture. This structure is

underpinned by a push-pull electronic system and can be reliably synthesized via established

methods like the Ullmann condensation. The presence of the benzonitrile group, a validated
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pharmacophore, firmly positions this molecule and its potential derivatives as compelling

subjects for future research in drug development and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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